Cas no 504-88-1 (3-Nitropropanoic acid)

3-Nitropropanoic acid Properties

Names and Identifiers

• 3-Nitropropanoic acid
• 3-Nitropropionic acid
• 3-Nitropropionic Acid NEW
• 3-Nitropropionate
• Bovinocidin
• Hiptagenic acid
• Propanoic acid,3-nitro
• Propionic acid,3-nitro
• RN 1 dihydrochloride
• BNP
• NSC 64266
• beta-Nitropropionic acid
• [ "3-Nitropropanoic acid", " Hiptagenic acid" ]
• β-Nitropropionic acid
• Tox21_202460
• 504-88-1
• 3-NP acid
• Propanoic acid, 3-nitro-
• Tox21_303007
• NCGC00015744-07
• SPECTRUM1504206
• SY110140
• 3-nitropropionic acid
• SR-01000076030-1
• KBioSS_002154
• beta-Nitropropanoic acid
• CAS-504-88-1
• LP00838
• CHEMBL451226
• HMS3262H17
• BDBM82201
• DTXSID1020982
• KBio2_004722
• Propionic acid, 3-nitro-
• NCGC00015744-02
• Lopac0_000838
• HMS3369D16
• F17743
• 3-NITROPROPIONIC ACID [HSDB]
• 504-88-1 (FREE ACID)
• NSC-64266
• b-nitropropionic acid
• 3-NPA
• SDCCGSBI-0050815.P003
• C05669
• NCGC00261523-01
• Lopac-N-5636
• BCP15066
• .beta.-Nitropropionic acid
• Nitropropionic aci, beta
• beta-Nitropropanoate
• KBio2_002154
• QY4L0FOX0D
• DivK1c_006788
• UNII-QY4L0FOX0D
• NCGC00256389-01
• NCGC00015744-06
• 3-Nitroporpionic Acid
• 3NP
• CS-W013591
• 3-nitro-1-propionate
• NCGC00094169-01
• Spectrum2_000876
• SMR000471863
• MLS001066410
• KBioGR_001598
• Propanoic acid, 3-nitro- (9CI)
• beta -nitropropionic acid
• N 5636
• NCGC00094169-04
• 3-Nitropropionic acid, >=97%
• CCG-40325
• 3-Nitropropionic acid - CAS 504-88-1
• SPBio_000951
• Nitropropionic acid, .beta.
• AKOS006221915
• Spectrum4_001119
• SDCCGMLS-0066769.P001
• EU-0100838
• Spectrum_001674
• BOVINOCIDIN (3-nitropropionic acid)
• FT-0632243
• NS00032068
• WLN: WN2VQ
• NCI-C03076
• 3-Nitropropanoic acid; 3-nitropropanoate
• MFCD00007406
• HMS2235N03
• NITROPROPIONIC ACID, BETA
• NSC64266
• s3652
• SR-01000076030
• Nitropropionic acid, 3-
• 2-(4-Nitrophenylamino)thiazole-4-carboxylicacid
• 3-nitro-propionic acid
• HY-W012875
• HMS3865D03
• Spectrum3_000993
• 4-02-00-00771 (Beilstein Handbook Reference)
• SR-01000076030-5
• BRN 1759889
• NCGC00015744-05
• SpecPlus_000692
• KBio3_001905
• NCGC00015744-01
• 3-Nitro-Propanoic acid
• NCGC00094169-03
• EINECS 208-003-0
• BSPBio_002685
• NCGC00015744-04
• NCGC00260009-01
• HSDB 4147
• KBio1_001732
• BDBM50480795
• 3-Nitropropionic acid, 97%
• Spectrum5_001895
• Tox21_500838
• NCGC00015744-11
• 3-NP
• Q223104
• CCRIS 454
• NCGC00094169-02
• SCHEMBL70072
• AKOS015833440
• CHEBI:16348
• 3-Nitropropionic acid, 8CI
• NCGC00015744-03
• KBio2_007290
• DTXCID10982
• 3-NITROPROPANOIC ACID
• MLSMR
• ?-NITROPROPIONIC ACID
• DB-008848
• 3-NITROPROPIONICACID
• BNP; Bovinocidin; Hiptagenic Acid; NSC 64266; ss-Nitropropionic Acid
• +Expand

• MDL： MFCD00007406
• InChIKey： WBLZUCOIBUDNBV-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H5NO4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)
• SMILES： O=C(O)CC[N+]([O-])=O

Computed Properties

• Exact Mass: 119.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 119.02185764g/mol
• Heavy Atom Count: 8
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• LogP: 0.26100
• PSA: 83.12000
• Refractive Index: 1.4940 (estimate)
• Boiling Point: 222.3°C (rough estimate)
• Melting Point: 68-70 °C (lit.)
• Solubility: Soluble (256 g/l) (25 º C),
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, reducing agents.
• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),

3-Nitropropanoic acid Security Information

• Symbol: GHS06
• RTECS：UF6220000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： 26-45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• HazardClass：6.1(b)

3-Nitropropanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%